N-(3,4-dichlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DCAI and has been synthesized using different methods.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
Research on derivatives of N-(3,4-dichlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide includes the design and synthesis of compounds with potential antibacterial and anti-enzymatic activities. For instance, a study by Nafeesa et al. (2017) explored the synthesis of different 1,3,4-oxadiazole and acetamide derivatives, demonstrating their potential as inhibitors for gram-negative bacterial strains with low potential against the lipoxygenase (LOX) enzyme, providing insights into their cytotoxic behavior (Nafeesa et al., 2017).
Vibrational Spectroscopic Signatures
The study of vibrational spectroscopic signatures is crucial for characterizing the molecular structure of compounds. Jenepha Mary et al. (2022) characterized the antiviral active molecule N-(4-chlorophenyl)-2-[(4,6-di-aminopyrimidin-2-yl)sulfanyl]acetamide, utilizing Raman and Fourier transform infrared spectroscopy supported by ab initio calculations. This research aids in understanding the stereo-electronic interactions leading to molecular stability, offering a pathway for further pharmacokinetic and in-silico docking studies (Jenepha Mary et al., 2022).
Molecular Docking and Cytotoxicity Studies
Molecular docking and cytotoxicity studies are essential for drug development, providing insights into the binding interactions of compounds with biological targets and their cytotoxic effects. For example, Siddiqui et al. (2014) focused on the synthesis and pharmacological evaluation of N-substituted derivatives, highlighting their antimicrobial potential against various bacterial strains. These studies involve computational docking to identify active binding sites, correlating bioactivity data with molecular structures, and assessing cytotoxicity to discover less cytotoxic compounds (Siddiqui et al., 2014).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2N3OS/c1-17-5-4-15-12(17)19-7-11(18)16-8-2-3-9(13)10(14)6-8/h2-6H,7H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVCFDNTVGHEMIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.